Cas no 25684-04-2 (2-Cyclopenten-1-one, 2-hydroxy-3-propyl-)
25684-04-2 structure
Product Name:2-Cyclopenten-1-one, 2-hydroxy-3-propyl-
CAS No:25684-04-2
MF:C8H12O2
MW:140.179682731628
CID:1427059
PubChem ID:520224
Update Time:2025-04-20
2-Cyclopenten-1-one, 2-hydroxy-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 2-hydroxy-3-propyl-
- 2-hydroxy-3-propylcyclopent-2-en-1-one
- SCHEMBL11799159
- 25684-04-2
- NS00113878
- 2-Hydroxy-3-propyl-2-cyclopenten-1-one
- DTXSID10334287
- XAXYCXCTGDUBNW-UHFFFAOYSA-N
- 2-Cyclopenten-1-one, 2-hydroxy-3-propyl
-
- Inchi： 1S/C8H12O2/c1-2-3-6-4-5-7(9)8(6)10/h10H,2-5H2,1H3
- InChI Key： XAXYCXCTGDUBNW-UHFFFAOYSA-N
- SMILES： OC1C(CCC=1CCC)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Cyclopenten-1-one, 2-hydroxy-3-propyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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